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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

allyltriphenylsilane, a versatile organosilane reagent. The information presented herein is

intended to support its application in synthetic chemistry and materials science.

Core Physical Properties
Allyltriphenylsilane is a white solid at room temperature. Its key physical properties are

summarized in the table below.

Physical Property Value Reference(s)

Melting Point 87-90 °C [1][2][3][4][5]

Solubility Profile
Specific quantitative solubility data for allyltriphenylsilane in common organic solvents is not

readily available in the reviewed literature. However, based on the general principle of "like

dissolves like," its solubility can be inferred. As a non-polar compound, allyltriphenylsilane is

expected to be soluble in non-polar organic solvents and have limited solubility in polar

solvents.

Expected Solubility:
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Soluble in: Non-polar solvents such as toluene, hexane, diethyl ether, and tetrahydrofuran

(THF).

Slightly soluble to insoluble in: Polar solvents like ethanol and acetone.

Insoluble in: Highly polar solvents such as water.

Further empirical studies are required to establish quantitative solubility data.

Experimental Protocols
Determination of Melting Point
The melting point of allyltriphenylsilane can be determined using a standard capillary melting

point apparatus.

Methodology:

Sample Preparation: A small amount of dry, crystalline allyltriphenylsilane is finely ground

and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid phase has transformed into a liquid (completion of

melting) are recorded. This range represents the melting point of the substance. For pure

compounds, this range is typically narrow.

Synthesis of Allyltriphenylsilane
A common and effective method for the synthesis of allyltriphenylsilane is the Grignard

reaction between chlorotriphenylsilane and allylmagnesium bromide.

Synthetic Workflow
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Preparation of Grignard Reagent

Synthesis of Allyltriphenylsilane

Magnesium Turnings + Dry Diethyl Ether

Allyl Bromide

Slow Addition

Allylmagnesium Bromide Solution

Reaction

Reaction Mixture

Addition

Chlorotriphenylsilane in Dry Diethyl Ether

Aqueous Workup (e.g., NH4Cl solution)

Extraction with Diethyl Ether

Purification (e.g., Recrystallization or Chromatography)

Allyltriphenylsilane

Click to download full resolution via product page

Caption: Synthetic workflow for allyltriphenylsilane via Grignard reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b103027?utm_src=pdf-body-img
https://www.benchchem.com/product/b103027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b103027?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/aldrich/375853
http://www.chem.rochester.edu/notvoodoo/pages/solvents/solvent_polarity.php
https://www.researchgate.net/profile/Olorunfemi-Eseyin/post/Which-would-be-the-order-of-solvents-for-the-extraction-of-medicinal-plant-material-by-soxhlet-apparatus/attachment/59d62248c49f478072e98d79/AS%3A272114488152064%401441888558732/download/SOLVENT+POLARITY.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/278642
https://www.accudynetest.com/solubility_table.html
https://www.accudynetest.com/solubility_table.html
https://www.benchchem.com/product/b103027#physical-properties-of-allyltriphenylsilane-melting-point-solubility
https://www.benchchem.com/product/b103027#physical-properties-of-allyltriphenylsilane-melting-point-solubility
https://www.benchchem.com/product/b103027#physical-properties-of-allyltriphenylsilane-melting-point-solubility
https://www.benchchem.com/product/b103027#physical-properties-of-allyltriphenylsilane-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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